Cas no 2169045-78-5 (2-Bromopropyl 1,2-oxazole-4-carboxylate)

2-Bromopropyl 1,2-oxazole-4-carboxylate is a versatile brominated heterocyclic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive bromopropyl group and a 1,2-oxazole-4-carboxylate moiety, enabling efficient functionalization and coupling reactions. This compound is particularly useful in nucleophilic substitution reactions, where the bromine serves as a leaving group, facilitating further derivatization. The 1,2-oxazole ring contributes to its stability while offering a modifiable scaffold for heterocyclic chemistry. Suitable for use in controlled environments, it is valued for its synthetic flexibility in constructing complex molecular architectures, particularly in medicinal chemistry and agrochemical research. Proper handling and storage are recommended due to its reactive nature.

2-Bromopropyl 1,2-oxazole-4-carboxylate structure

2169045-78-5 structure

Product Name:2-Bromopropyl 1,2-oxazole-4-carboxylate

CAS No:2169045-78-5

MF:C₇H₈BrNO₃

MW:234.04732131958

CID:5748720

PubChem ID:165958715

Update Time:2025-05-27

2-Bromopropyl 1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-bromopropyl 1,2-oxazole-4-carboxylate
- 2169045-78-5
- EN300-1572575
- 2-Bromopropyl 1,2-oxazole-4-carboxylate
- Inchi： 1S/C7H8BrNO3/c1-5(8)3-11-7(10)6-2-9-12-4-6/h2,4-5H,3H2,1H3
- InChI Key： DFVXMTDLECTNBA-UHFFFAOYSA-N
- SMILES： BrC(C)COC(C1C=NOC=1)=O

Computed Properties

Exact Mass: 232.96876g/mol
Monoisotopic Mass: 232.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 52.3Å²

2-Bromopropyl 1,2-oxazole-4-carboxylate Pricemore >>

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